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Compound of Interest

Compound Name: Ethyl vinyl ketone

Cat. No.: B1663982

For Researchers, Scientists, and Drug Development Professionals

Ethyl vinyl ketone (EVK), systematically named pent-1-en-3-one, is a reactive a,3-
unsaturated ketone. Its chemical structure, featuring a carbonyl group conjugated with a vinyl
group, makes it a valuable intermediate in various organic syntheses, including the production
of pharmaceuticals and agrochemicals.[1] A thorough understanding of its physical properties is
paramount for its safe handling, application in synthetic protocols, and for the purification of
reaction products. This guide provides a detailed overview of the key physical characteristics of
ethyl vinyl ketone, outlines standard experimental procedures for their determination, and
presents a logical workflow for one of these fundamental measurements.

Core Physical Properties of Ethyl Vinyl Ketone

The physical characteristics of ethyl vinyl ketone are summarized in the table below. These
values have been compiled from various sources and represent the most commonly cited
figures. It is important to note that some properties, such as boiling point, can vary with
atmospheric pressure.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1663982?utm_src=pdf-interest
https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://www.benchchem.com/product/b1663982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Units Notes

Molecular Formula C5H80 [1112]

Molecular Weight 84.12 g/mol [21[31[4]
Clear colorless to

Appearance o [2]
amber liquid
Pungent, peppery,

Odor g .p ppery. 2]
mustard-like

Densit 0.851 at 20 °C0.845 at i P11

ensi m
Y 25°C g
N ) 103-10438 at 60

Boiling Point °C [5][6]
mmHg

Melting Point 59-61 °C [2]

Flash Point -6 t0 -10 °C [51[7]

Vapor Pressure 31.1 mmHg at 25°C [8]

Refractive Index
1.419 - 1.420 [2][4]19]

(n20/D)

Solubility

Insoluble in water;
soluble in most
organic solvents such
as chloroform and

methanol (slightly).

[1](21[5]

Experimental Protocols for Property Determination

The accurate determination of the physical properties of a compound like ethyl vinyl ketone

relies on standardized experimental procedures. Below are detailed methodologies for

measuring the key properties listed above.

Determination of Boiling Point (Micro Method)
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The boiling point is a critical indicator of a liquid's purity. The micro boiling point determination is

suitable for small sample volumes.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath with a stirrer)
Thermometer (-10 to 150 °C range)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Heat source (Bunsen burner or hot plate)

Procedure:

A small volume (approximately 0.5-1 mL) of ethyl vinyl ketone is placed into the small test
tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open
end submerged in the liquid.

The test tube is securely attached to the thermometer, ensuring the bottom of the test tube is
level with the thermometer bulb.

The assembly is clamped and immersed in a Thiele tube or oil bath, making sure the heat-
transfer liquid is above the level of the sample but below the opening of the test tube.

The bath is heated gently and evenly. As the temperature rises, air trapped in the capillary
tube will expand and slowly bubble out.

Upon further heating, the vapor pressure of the ethyl vinyl ketone will increase, causing a
continuous and rapid stream of bubbles to emerge from the capillary tube.

The heat source is then removed, and the bath is allowed to cool slowly.
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e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube. This is the point where the vapor pressure of the
sample equals the atmospheric pressure.[8][10][11]

Determination of Density using a Pychometer

Density is a fundamental property used for substance identification and for converting mass to
volume.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance (m_empty).

e The pycnometer is filled with distilled water and placed in a constant temperature bath (e.qg.,
20 °C) until it reaches thermal equilibrium. The volume is adjusted precisely to the calibration
mark, and any excess water is carefully removed from the outside.

e The mass of the pycnometer filled with water is measured (m_water).

e The density of the water at the specific temperature (p_water) is obtained from reference
tables. The exact volume of the pycnometer (V) can then be calculated: V = (m_water -
m_empty) / p_water.

o The pycnometer is emptied, thoroughly dried, and then filled with ethyl vinyl ketone.

e The same procedure of thermal equilibration in the constant temperature bath is followed.
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e The mass of the pycnometer filled with ethyl vinyl ketone is determined (m_sample).

e The density of the ethyl vinyl ketone (p_sample) is calculated using the formula: p_sample
= (m_sample - m_empty) / V.[3]

Measurement of Refractive Index using an Abbe
Refractometer

The refractive index is a dimensionless number that describes how light propagates through a
substance and is a valuable tool for identifying and assessing the purity of liquid samples.

Apparatus:

e Abbe Refractometer

» Constant temperature water bath connected to the refractometer prisms

o Dropper or pipette

o Soft tissue paper and a suitable solvent (e.g., ethanol or acetone) for cleaning
Procedure:

e The refractometer is turned on, and the light source is activated. The prisms are cleaned with
a soft tissue and a volatile solvent and allowed to dry completely.

o The temperature of the circulating water bath is set to the desired temperature (e.g., 20 °C)
and allowed to stabilize the prism temperature.

» Afew drops of ethyl vinyl ketone are placed on the surface of the lower prism using a clean
dropper.

e The two prisms are closed and locked together, ensuring the liquid spreads evenly to form a
thin film.

» While looking through the eyepiece, the coarse and fine adjustment knobs are turned until
the field of view shows a distinct light and dark region. The dividing line (the borderline)
should be as sharp as possible.
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e If a color fringe is observed at the borderline, the dispersion compensator is adjusted until
the borderline is sharp and achromatic (black and white).

e The adjustment knob is used to center the sharp borderline on the crosshairs in the
eyepiece.

e The refractive index is read directly from the instrument's scale.[2][12]

Process Visualization

The following diagram illustrates the experimental workflow for determining the boiling point of
a liquid, such as ethyl vinyl ketone, using the micro method. This visualization provides a
clear, step-by-step logical progression of the protocol.
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Prepare Sample:
Place 0.5-1 mL of ethyl vinyl ketone
in a small test tube.

l

Insert inverted sealed
capillary tube into the
sample.

'

Assemble Apparatus:
Attach test tube to thermometer.
Immerse in Thiele tube.

Gently heat the bath.

Observe for a continuous
stream of bubbles.

Continuous bubbling achieved

Remove heat source.
Allow the bath to cool
slowly.

Observe bubble cessation

Record Temperature:
Note the temperature when bubbling
stops and liquid enters the capillary.

Click to download full resolution via product page

Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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